molecular formula C15H14O2 B8306084 alpha-(4-Methylphenoxy)acetophenone

alpha-(4-Methylphenoxy)acetophenone

Cat. No.: B8306084
M. Wt: 226.27 g/mol
InChI Key: BEOLCAUXEDVLGR-UHFFFAOYSA-N
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Description

Alpha-(4-Methylphenoxy)acetophenone is a useful research compound. Its molecular formula is C15H14O2 and its molecular weight is 226.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H14O2

Molecular Weight

226.27 g/mol

IUPAC Name

2-(4-methylphenoxy)-1-phenylethanone

InChI

InChI=1S/C15H14O2/c1-12-7-9-14(10-8-12)17-11-15(16)13-5-3-2-4-6-13/h2-10H,11H2,1H3

InChI Key

BEOLCAUXEDVLGR-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)OCC(=O)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Using the method of Example 17 and starting with 4-hydroxytoluene and α-bromoacetophenone one obtains α-(4-methylphenoxy)-acetophenone.
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Synthesis routes and methods II

Procedure details

4-Methylphenol (5.4g; 0.05 m) and potassium carbonate (6.9g; excess) were mixed in dry acetone (40 ml.) phenacyl bromide (9.95 g.; 0.05 m) was added and the mixture was boiled under reflux with vigorous stirring for 4 hours. The mixture was cooled to room temperature, poured into iced water extracted with ether, washed with dilute sodium hydroxide solution water, dried and evaporated. The crude product was recrystallised from ethanol to give the title compound, m.p. 65° C.
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